Cas no 1629-18-1 (Benzenecarbothioamide,3-fluoro-N-phenyl-)

Benzenecarbothioamide,3-fluoro-N-phenyl- structure
1629-18-1 structure
Product Name:Benzenecarbothioamide,3-fluoro-N-phenyl-
CAS No:1629-18-1
MF:C13H10FNS
MW:231.288605213165
CID:152741
PubChem ID:3941871
Update Time:2025-04-19

Benzenecarbothioamide,3-fluoro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,3-fluoro-N-phenyl-
    • 3-fluoro-N-phenylbenzenecarbothioamide
    • AC1N0Q8D
    • N-(3-Fluor-thiobenzoyl)-anilin
    • NSC51895
    • DTXSID30398124
    • 3-fluorothiobenzanilide
    • NSC-51895
    • 1629-18-1
    • Inchi: 1S/C13H10FNS/c14-11-6-4-5-10(9-11)13(16)15-12-7-2-1-3-8-12/h1-9H,(H,15,16)
    • InChI Key: ZYPOOKXSNLBUIA-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=C(C=1)F)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.0519
  • Monoisotopic Mass: 231.051798
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Density: 1.282
  • Boiling Point: 334.8°Cat760mmHg
  • Flash Point: 156.3°C
  • Refractive Index: 1.678
  • PSA: 12.03
  • LogP: 3.68630
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